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Compound of Interest

Compound Name: Bis(4-bromophenyl) ether

Cat. No.: B165872 Get Quote

An In-depth Technical Guide to the Safety of Bis(4-bromophenyl) ether

This guide provides comprehensive safety data for Bis(4-bromophenyl) ether, intended for

researchers, scientists, and professionals in drug development. The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of the substance's properties and associated hazards.

Chemical Identification
Proper identification is the first step in chemical safety. Bis(4-bromophenyl) ether is known by

several names and is assigned unique identifiers for regulatory and tracking purposes.
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Identifier Value Citation

Chemical Name Bis(4-bromophenyl) ether [1][2][3][4][5][6][7]

Synonyms

4,4'-Dibromodiphenyl Ether, 4-

Bromophenyl ether, p,p'-

Dibromodiphenyl ether

[2][4][8]

CAS Number 2050-47-7 [1][3][4][5]

EC Number 218-090-7 [3]

Molecular Formula C₁₂H₈Br₂O or (BrC₆H₄)₂O [1][3][4][9]

Molecular Weight 328.00 g/mol [3][4][9]

InChI Key
YAWIAFUBXXPJMQ-

UHFFFAOYSA-N
[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling,

storage, and use in experimental settings.

Property Value Citation

Physical State

Solid. Appears as a white to

off-white powder, flakes, or

crystals.

[3][4][9]

Melting Point 58 - 63 °C [3][4][7][9]

Boiling Point

338 - 340 °C (at atmospheric

pressure) 205 °C (at 10

mmHg)

[3][4][7]

Flash Point Not applicable. [3]

Water Solubility
Insoluble or slightly soluble in

water.
[10]
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Hazard Identification and GHS Classification
While specific GHS classification for Bis(4-bromophenyl) ether is not consistently available,

data from closely related compounds such as 4-Bromophenyl phenyl ether suggests potential

hazards. Researchers should handle this compound with the assumption that it may present

similar risks.

Potential Hazards:

Skin and Eye Irritation: Contact may cause irritation to the skin and eyes.[11]

Inhalation: Inhalation of dust may be harmful and cause respiratory system irritation.[12]

Ingestion: May be harmful if swallowed.[11]

Environmental Hazards: A related compound, 4-Bromophenyl phenyl ether, is classified as

very toxic to aquatic life with long-lasting effects.

Experimental Protocols and Safety Measures
First Aid Measures
Detailed protocols for immediate response to exposure are critical to minimizing harm.
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Exposure Route First Aid Protocol Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. If eye irritation persists, get

medical advice/attention.

[11][13][14]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. If skin

irritation occurs, get medical

advice/attention.

[11][13][15]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

artificial respiration. If

breathing is difficult, oxygen

can be administered. Seek

medical attention if respiratory

problems do not improve.

[11][13][15]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

give two glasses of water to

drink. Seek immediate medical

attention.

[14][15]

Fire-Fighting Measures
In the event of a fire, the following measures should be taken.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[11]
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Unsuitable Extinguishing Media: Do not use a solid water jet, as it may scatter and spread

the fire.

Hazardous Combustion Products: Thermal decomposition can produce irritating and toxic

gases and vapors, including carbon oxides and halogenated compounds.[1]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[11][15]

Accidental Release Measures
A systematic approach is necessary to safely manage spills. The logical workflow for handling a

chemical spill is outlined in the diagram below.
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Workflow for Handling Bis(4-bromophenyl) ether Spill

Spill Occurs

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid material)

Place in Labeled Container
for Chemical Waste Disposal

Decontaminate Area
and Equipment

Report Incident
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Required Personal Protective Equipment (PPE)

Handling Bis(4-bromophenyl) ether

Eye Protection
(Safety Goggles/Eyeshields)

Hand Protection
(Chemical Resistant Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(N95 Dust Mask/Respirator)

Researcher/
Scientist

Wears Wears Wears Wears

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.co.uk [fishersci.co.uk]

2. Bis(4-bromophenyl) Ether | 2050-47-7 | TCI EUROPE N.V. [tcichemicals.com]

3. 4,4-二溴二苯醚 99% | Sigma-Aldrich [sigmaaldrich.com]

4. Bis(4-bromophenyl) Ether | 2050-47-7 | TCI AMERICA [tcichemicals.com]

5. Substance Registry Services | US EPA [cdxapps.epa.gov]

6. Bis(4-bromophenyl) Ether | 2050-47-7 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

7. scientificlabs.ie [scientificlabs.ie]

8. 4-Bromophenyl ether (CAS 2050-47-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

9. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165872?utm_src=pdf-body-img
https://www.benchchem.com/product/b165872?utm_src=pdf-custom-synthesis
https://www.fishersci.co.uk/store/msds?partNumber=11317208&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/p/B0834
https://www.sigmaaldrich.com/TW/zh/product/aldrich/117277
https://www.tcichemicals.com/US/en/p/B0834
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/1985485
https://www.tcichemicals.com/OP/en/p/B0834
https://www.tcichemicals.com/OP/en/p/B0834
https://www.scientificlabs.ie/product/oxygen-compounds/117277-100G
https://www.chemeo.com/cid/11-116-0/4-Bromophenyl-ether
https://www.chemeo.com/cid/11-116-0/4-Bromophenyl-ether
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-bis-4-bromophenyl-ether-bd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. 4-Bromodiphenyl Ether | C12H9BrO | CID 7565 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. farnell.com [farnell.com]

12. 4-BROMOPHENYL PHENYL ETHER | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

13. aksci.com [aksci.com]

14. fishersci.com [fishersci.com]

15. media.hiscoinc.com [media.hiscoinc.com]

To cite this document: BenchChem. [Bis(4-bromophenyl) ether safety data sheet (MSDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165872#bis-4-bromophenyl-ether-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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